Cas no 1286725-03-8 (2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl-N-2-(4-fluorophenyl)ethylacetamide)

• Product Name: 2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl-N-2-(4-fluorophenyl)ethylacetamide
• CAS No: 1286725-03-8
• MF: C₂₀H₂₀FN₃O₄
• MW: 385.38890838623
• CID: 6295543
• PubChem ID: 49710722
• Update Time: 2025-05-21

2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl-N-2-(4-fluorophenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl-N-2-(4-fluorophenyl)ethylacetamide
• 1286725-03-8
• 2-(3-(benzo[d][1,3]dioxol-5-yl)-2-oxoimidazolidin-1-yl)-N-(4-fluorophenethyl)acetamide
• F5788-3947
• AKOS024518742
• VU0520643-1
• 2-[3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl]-N-[2-(4-fluorophenyl)ethyl]acetamide
• CHEMBL5026257
• 2-[3-(1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl]-N-[2-(4-fluorophenyl)ethyl]acetamide

• Inchi： 1S/C20H20FN3O4/c21-15-3-1-14(2-4-15)7-8-22-19(25)12-23-9-10-24(20(23)26)16-5-6-17-18(11-16)28-13-27-17/h1-6,11H,7-10,12-13H2,(H,22,25)
• InChI Key： ZBISGWYGQAFSPR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCNC(CN1C(N(C2=CC=C3C(=C2)OCO3)CC1)=O)=O

Computed Properties

• Exact Mass: 385.14378429g/mol
• Monoisotopic Mass: 385.14378429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl-N-2-(4-fluorophenyl)ethylacetamide

Chemical Compound CAS No. 1286725-03-8: 2-(3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl)-N-(4-fluorophenethyl)acetamide

The chemical compound with CAS No. 1286725-03-8, commonly referred to as 2-(3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl)-N-(4-fluorophenethyl)acetamide, is a complex organic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the class of imidazolidinones, which are known for their diverse biological activities and applications in drug development. The structure of this molecule incorporates a benzodioxole moiety, an imidazolidinone ring, and a fluorophenethyl group, making it a highly functionalized compound with potential for targeting specific biological pathways.

The synthesis of this compound involves a multi-step process that typically includes the formation of the benzodioxole ring, followed by the construction of the imidazolidinone core. The introduction of the fluorophenethyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific synthetic route employed. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing ecological impact.

The benzodioxole group in this compound is known for its ability to enhance the stability and bioavailability of drugs. This aromatic system also contributes to the molecule's ability to interact with various biological targets, such as enzymes and receptors. The imidazolidinone ring is a versatile structural motif that can act as a scaffold for attaching various functional groups, thereby increasing the compound's versatility in binding to different targets.

In terms of pharmacological activity, this compound has shown promise in preliminary studies as a potential inhibitor of certain kinases and proteases. The presence of the fluorophenethyl group enhances lipophilicity, which is crucial for crossing cellular membranes and reaching intracellular targets. Recent research has focused on optimizing the substituents on the benzodioxole ring to improve selectivity and reduce off-target effects, which are critical factors in drug design.

The application of computational chemistry tools, such as molecular docking and QSAR (Quantitative Structure-Activity Relationship) modeling, has significantly accelerated the understanding of this compound's interactions with biological systems. These tools have provided insights into how subtle structural modifications can influence binding affinity and selectivity. For instance, studies have shown that replacing certain hydrogen atoms with electron-withdrawing groups can enhance the compound's inhibitory activity against specific enzymes.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The rigid structure of the imidazolidinone ring makes it suitable for use in supramolecular chemistry, where it can serve as a building block for self-assembling materials. Recent experiments have demonstrated that this compound can form stable supramolecular assemblies under certain conditions, opening new avenues for its application in nanotechnology.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it exhibits low toxicity towards non-target organisms, making it a safer option compared to some traditional pharmaceutical agents. However, further research is needed to fully understand its biodegradation pathways and long-term effects on ecosystems.

In conclusion, CAS No. 1286725-03-8, or 2-(3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl)-N-(4-fluorophenethyl)acetamide, represents a promising candidate for various applications in medicine and materials science. Its unique structure and functional groups provide a foundation for exploring novel therapeutic strategies and advanced materials. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.